6-Methoxyisoquinoline hydrochloride

• IUPAC Name: 6-methoxyisoquinoline;hydrochloride
• InChI: InChI=1S/C10H9NO.ClH/c1-12-10-3-2-9-7-11-5-4-8(9)6-10;/h2-7H,1H3;1H
• InChI Key: MHJDVDRMCCCPHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=NC=C2.Cl
• Molecular Formula: C10H10ClNO
• DSSTOX Substance ID: DTXSID00675212
• Molecular Weight: 195.64 g/mol
• CAS No.: 915865-96-2

Description

6-Methoxyisoquinoline hydrochloride is a synthetic isoquinoline derivative that consists of an isoquinoline ring substituted with a methoxy group at the 6-position. It is an off-white to light yellow powder that is highly soluble in water and ethanol.

Synthesis Analysis

The synthesis of 6-Methoxyisoquinoline involves several steps. Starting with benzaldehyde, m-methoxybenzaldehyde is obtained through nitration, reduction, diazotization, hydrolysis, and methylation. Then, 3-methoxybenzaldehyde is obtained through condensation with nitromethane Schiff base and reduction of aluminum hydride -p-Phenylethylamine. The Pictet-Spengler reaction of 3-methoxyl-p-phenylethylamine and 40% aqueous formaldehyde produces 6-methoxyl-1,2,3,4-tetrahydroisoquinoline, which is then dehydrogenated to obtain the target compound, 6-Methoxyisoquinoline.

Molecular Structure Analysis

The molecular formula of this compound is C10H10ClNO. The InChI key is XZNUJESLPUNSNO-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 195.65. It is highly soluble in water and ethanol.

Mechanism of Action

Target of Action

The primary targets of 6-Methoxyisoquinoline hydrochloride are currently unknown . This compound is classified as a pharmaceutical intermediate and a heterocyclic compound , suggesting it may be used in the synthesis of various drugs, each with their own specific targets.

Action Environment

It is generally recommended to store this compound in a sealed container in a dry, room temperature environment .

Advantages and Limitations for Lab Experiments

6-Methoxyisoquinoline hydrochloride has several advantages for lab experiments, including its stability and solubility in water. This compound is also relatively easy to synthesize, and it can be obtained in high yields. However, this compound is a relatively new compound, and its properties and potential applications are still being investigated. In addition, this compound can be expensive to synthesize, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 6-Methoxyisoquinoline hydrochloride. One potential direction is to investigate the potential use of this compound as a treatment for neurodegenerative disorders such as Parkinson's disease. Another potential direction is to investigate the potential use of this compound as a fluorescent probe for detecting DNA damage. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Scientific Research Applications

6-Methoxyisoquinoline hydrochloride has been studied extensively for its potential applications in various fields, including medicinal chemistry, neuroscience, and biochemistry. This compound has been shown to have neuroprotective effects, and it has been investigated as a potential treatment for neurodegenerative disorders such as Parkinson's disease. This compound has also been studied for its potential anticancer properties, and it has been shown to inhibit the growth of cancer cells in vitro. In addition, this compound has been investigated for its potential use as a fluorescent probe for detecting DNA damage.

Safety and Hazards

The safety information for 6-Methoxyisoquinoline hydrochloride indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and if in eyes: Rinse cautiously with water for several minutes.

Biochemical Analysis

Biochemical Properties

6-Methoxyisoquinoline hydrochloride plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with cytochrome P450 enzymes, which are involved in the metabolism of many drugs and endogenous compounds . The nature of these interactions often involves binding to the active site of the enzyme, thereby influencing its activity. Additionally, this compound can act as a substrate or inhibitor in enzymatic reactions, affecting the overall biochemical pathways.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . For example, it can affect the expression of genes involved in oxidative stress responses and apoptosis. This compound also impacts cellular metabolism by altering the activity of key metabolic enzymes, leading to changes in metabolite levels and energy production.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, such as enzymes and receptors, leading to inhibition or activation of their functions . This binding can result in conformational changes in the target molecules, affecting their activity and interactions with other biomolecules. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function . Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to a decrease in its efficacy. Long-term exposure to this compound can result in cumulative effects on cellular processes, including alterations in gene expression and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal or beneficial effects, such as enhancing metabolic activity or reducing oxidative stress . At high doses, it can exhibit toxic or adverse effects, including cellular damage and disruption of normal physiological functions. Threshold effects are often observed, where a specific dosage level triggers significant changes in cellular and metabolic processes.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which play a crucial role in its metabolism . These interactions can lead to the formation of various metabolites, which may have different biological activities. The compound can also affect metabolic flux by altering the activity of key enzymes, leading to changes in the levels of metabolites and overall metabolic balance.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These interactions influence the localization and accumulation of the compound in different cellular compartments. For example, it may be transported into the mitochondria, where it can affect mitochondrial function and energy production. The distribution of this compound within tissues also determines its overall bioavailability and efficacy.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . For instance, it may localize to the nucleus, where it can interact with transcription factors and influence gene expression. Alternatively, it may be targeted to the endoplasmic reticulum or mitochondria, affecting protein synthesis and energy metabolism.